4-bromo-N-cyclopentyl-N-[2-(dimethylamino)ethyl]-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-bromo-N-cyclopentyl-N-[2-(dimethylamino)ethyl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C14H22BrN3O/c1-17(2)7-8-18(12-5-3-4-6-12)14(19)13-9-11(15)10-16-13/h9-10,12,16H,3-8H2,1-2H3
• InChI Key: GLCFCUFFOKEDHU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1CCCC1)C(=O)C2=CC(=CN2)Br
• Molecular Formula: C14H22BrN3O
• Molecular Weight: 328.25 g/mol

Description

4-bromo-N-cyclopentyl-N-[2-(dimethylamino)ethyl]-1H-pyrrole-2-carboxamide, commonly referred to as BRD-7929, is a chemical compound that has gained attention in the scientific community due to its potential use in drug development.

Mechanism of Action

BRD-7929 exerts its effects by binding to the acetyl-lysine binding pocket of bromodomains. This binding inhibits the interaction between bromodomains and acetylated histones, which are involved in gene transcription. By inhibiting the activity of bromodomains, BRD-7929 can modulate gene expression and potentially treat diseases that are caused by dysregulated gene expression.
Biochemical and Physiological Effects:
BRD-7929 has been shown to have a selective inhibitory effect on bromodomains, with minimal off-target effects. In vitro studies have demonstrated that BRD-7929 can inhibit the activity of bromodomains in a dose-dependent manner. In vivo studies have shown that BRD-7929 can modulate gene expression and potentially treat diseases that are caused by dysregulated gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using BRD-7929 in lab experiments is its high selectivity for bromodomains, which reduces the risk of off-target effects. Another advantage is its ability to modulate gene expression, which makes it a useful tool for studying the role of bromodomains in gene transcription. One limitation of using BRD-7929 is its relatively low potency compared to other bromodomain inhibitors, which may require higher concentrations for effective inhibition.

Future Directions

There are several potential future directions for research on BRD-7929. One direction is the development of more potent derivatives of BRD-7929 that can be used in drug development. Another direction is the identification of specific diseases that can be treated with BRD-7929, such as cancer or inflammatory diseases. Additionally, research can be conducted to further elucidate the mechanism of action of BRD-7929 and its effects on gene transcription.

Synthesis Methods

BRD-7929 can be synthesized using a multi-step synthetic route. The synthesis starts with the reaction of 2-bromo-1-cyclopentylpyrrole with diethylamine, followed by the reaction of the resulting compound with 2-dimethylaminoethyl chloride. The final step involves the reaction of the intermediate compound with 4-bromo-1,3-benzodioxole-5-carboxylic acid. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

BRD-7929 has been identified as a potential lead compound for drug development due to its ability to selectively target bromodomains, which are protein domains that play a role in gene transcription. BRD-7929 has been shown to inhibit the activity of bromodomains in vitro and in vivo, making it a promising candidate for the development of drugs that target bromodomain-containing proteins.